N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}butanamide

• Molecular Formula: C19H29N3O2
• Molecular Weight: 331.5 g/mol
• IUPAC Name: N-[4-[4-(3-methylbutanoyl)piperazin-1-yl]phenyl]butanamide
• InChI: InChI=1S/C19H29N3O2/c1-4-5-18(23)20-16-6-8-17(9-7-16)21-10-12-22(13-11-21)19(24)14-15(2)3/h6-9,15H,4-5,10-14H2,1-3H3,(H,20,23)
• InChI Key: VXTSPCOCBJXOCH-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=C(C=C1)N2CCN(CC2)C(=O)CC(C)C

Description

N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}butanamide, also known as Compound A, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is synthesized through a complex process and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}butanamide A is not fully understood. However, it has been found to selectively target the glucocorticoid receptor (GR) and exhibit potent anti-inflammatory effects. It has also been found to inhibit the activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways, which are involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}butanamide A has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6), interleukin-1β (IL-1β), and tumor necrosis factor-alpha (TNF-α). It has also been found to inhibit the expression of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in inflammation. Additionally, it has been found to induce apoptosis and inhibit angiogenesis in cancer cells.

Advantages and Limitations for Lab Experiments

N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}butanamide A has several advantages for lab experiments. It exhibits high potency and selectivity towards the glucocorticoid receptor, which makes it a useful tool for studying the role of the GR in various diseases. It also exhibits low toxicity and has a favorable pharmacokinetic profile. However, its complex synthesis method and high cost limit its widespread use in research.

Future Directions

There are several future directions for the research of N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}butanamide A. One potential application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has been found to exhibit neuroprotective effects and may have a potential role in the prevention and treatment of these diseases. Additionally, further research is needed to fully understand its mechanism of action and potential therapeutic applications in cancer and inflammation.

Synthesis Methods

N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}butanamide A is synthesized through a multi-step process that involves the reaction of various chemical compounds. The synthesis method involves the reaction of 4-(3-methylbutanoyl)-1-piperazine carboxylic acid with 4-chloroaniline in the presence of a coupling agent. The resulting product is then subjected to a series of purification steps to obtain the final product, N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}butanamide.

Scientific Research Applications

N-{4-[4-(3-methylbutanoyl)-1-piperazinyl]phenyl}butanamide A has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic properties. It has also been found to have a potential role in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.